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Compound of Interest

Compound Name: Ammonium fluoride
CAS No.: 12125-01-8
Cat. No.: B049788
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium fluoride (NH4F) is an inorganic salt of significant interest across various scientific
and industrial domains, including as a reagent in chemical analysis, a component in glass
etching, and as a wood preservative.[1] A thorough understanding of its physicochemical
properties is paramount for its safe handling, effective application, and the development of new
technologies. This technical guide provides a comprehensive overview of the core
physicochemical characteristics of ammonium fluoride, complete with detailed experimental
protocols for their determination and visual representations of key chemical processes.

Core Physicochemical Properties

The fundamental physicochemical properties of ammonium fluoride are summarized in the
tables below, providing a consolidated reference for laboratory and development work.

General and Physical Properties
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Property Value Reference

Molecular Formula NHaF [1112]

Molar Mass 37.037 g/mol [2]

sl o oy L

Odor Odorless [3]

Density 1.009 g/cm3 [2][3]

Melting Point 1907 (212 "R STS0 214

(decomposes)

Boiling Point Sublimes upon heating [2]
Solubility Profile

Solvent Solubility Temperature (°C) Reference

Water 83.5 g/100 mL 25 [2]

Water 100 g/100 g 0 [3]

Alcohol Slightly soluble [1]

Liquid Ammonia Insoluble [2]

Acetone 0.01 ¢/100 g 25 [5]

Methanol 2.88g/100 g 25 [5]

Ethanol 1.75g/100 g 25 [5]

Chemical and Structural Properties
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Property Value Reference

] Acidic (approximately 6 for a
pH of Agueous Solution ] [1][6]
50 g/L solution at 20°C)

Crystal Structure Wourtzite (hexagonal) [2][7]
Space Group P6smc [7]
Unit Cell Parameters a=439A c=702A [1][7]

Key Chemical Behaviors
Thermal Decomposition

Ammonium fluoride is thermally unstable and decomposes upon heating.[1] The primary
decomposition pathway involves the reversible reaction to ammonia (NHs) and hydrogen
fluoride (HF) gases.[2] This property is characteristic of many ammonium salts.

Fig. 1: Thermal Decomposition of Ammonium Fluoride.

Dissolution and Hydrolysis in Water

When dissolved in water, ammonium fluoride dissociates into ammonium (NHa4*) and fluoride
(F~) ions. The ammonium ion, the conjugate acid of a weak base (ammonia), and the fluoride
ion, the conjugate base of a weak acid (hydrofluoric acid), both undergo hydrolysis. The
hydrolysis of the ammonium ion produces hydronium ions (HsO"), while the hydrolysis of the
fluoride ion produces hydroxide ions (OH™). Due to the relative strengths of the parent acid and
base, the resulting solution is slightly acidic.[7]

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://srd.nist.gov/jpcrdreprint/1.3253104.pdf
https://edu.rsc.org/experiments/testing-the-ph-of-different-solutions/395.article
https://www.eag.com/techniques/density-determination-of-solids-and-liquids/
https://ebooks.inflibnet.ac.in/msp06/chapter/experimental-methods-for-x-ray-diffraction/
https://ebooks.inflibnet.ac.in/msp06/chapter/experimental-methods-for-x-ray-diffraction/
https://srd.nist.gov/jpcrdreprint/1.3253104.pdf
https://ebooks.inflibnet.ac.in/msp06/chapter/experimental-methods-for-x-ray-diffraction/
https://www.benchchem.com/product/b049788/docs?utm_src=pdf-body#physicochemical-properties-of-ammonium-fluoride-an-in-depth-technical-guide
https://srd.nist.gov/jpcrdreprint/1.3253104.pdf
https://www.eag.com/techniques/density-determination-of-solids-and-liquids/
https://www.benchchem.com/product/b049788/docs?utm_src=pdf-body#physicochemical-properties-of-ammonium-fluoride-an-in-depth-technical-guide
https://www.benchchem.com/product/b049788/docs?utm_src=pdf-body#physicochemical-properties-of-ammonium-fluoride-an-in-depth-technical-guide
https://ebooks.inflibnet.ac.in/msp06/chapter/experimental-methods-for-x-ray-diffraction/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049788?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dissolution

NHaF (s)

H20 (1)

NHa* (aq) F~ (aq)

Hydrolysis
A \

NHa4* (ag) + H20 (I) = NHs (aq) + H3O* (aq) F- (aq) + H20 (I) & HF (ag) + OH~ (aq)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Physicochemical Properties of Ammonium Fluoride: An
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://edu.rsc.org/experiments/testing-the-ph-of-different-solutions/395.article
https://ebooks.inflibnet.ac.in/msp06/chapter/experimental-methods-for-x-ray-diffraction/
https://ebooks.inflibnet.ac.in/msp06/chapter/experimental-methods-for-x-ray-diffraction/
https://www.benchchem.com/product/b049788/docs#physicochemical-properties-of-ammonium-fluoride-an-in-depth-technical-guide
https://www.benchchem.com/product/b049788/docs#physicochemical-properties-of-ammonium-fluoride-an-in-depth-technical-guide
https://www.benchchem.com/product/b049788/docs#physicochemical-properties-of-ammonium-fluoride-an-in-depth-technical-guide
https://www.benchchem.com/product/b049788/docs#physicochemical-properties-of-ammonium-fluoride-an-in-depth-technical-guide
https://www.benchchem.com/product/b049788?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049788?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049788?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

